Cas no 400781-05-7 ({4-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}methanamine)

{4-[3-(Trifluoromethyl)-3H-diazirin-3-yl]phenyl}methanamine is a versatile diazirine-based compound widely used in photoaffinity labeling and crosslinking applications. Its trifluoromethyl-diazirine moiety enables efficient covalent binding to target molecules upon UV irradiation, making it valuable for studying protein-ligand interactions and molecular mapping. The primary amine functional group allows for straightforward conjugation with carboxylic acids, aldehydes, or other amine-reactive groups, facilitating its incorporation into probes or scaffolds. The compound’s stability under ambient conditions and high reactivity upon activation enhance its utility in biochemical and biophysical research. Its structural features make it particularly suitable for irreversible labeling in complex biological systems, aiding in mechanistic studies and target identification.

{4-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}methanamine structure

400781-05-7 structure

Product Name:{4-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}methanamine

CAS No:400781-05-7

MF:C₉H₈F₃N₃

MW:215.175131797791

MDL:MFCD19442583

CID:2620518

PubChem ID:10932830

Update Time:2025-06-07

{4-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}methanamine Chemical and Physical Properties

Names and Identifiers

- {4-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}methanamine
- (4-(3-(Trifluoromethyl)-3H-diazirin-3-yl)phenyl)methanamine
- SB78906
- D5TPU3NR5G
- 400781-05-7
- [4-[3-(trifluoromethyl)diazirin-3-yl]phenyl]methanamine
- 1-{4-[3-(trifluoromethyl)-3H-diazirin-3-yl]phenyl}methanamine
- Benzenemethanamine, 4-[3-(trifluoromethyl)-3H-diazirin-3-yl]-
- TQP0887
- EN300-315165
- 4-[3-(Trifluoromethyl)-3H-diazirin-3-yl]benzenemethanamine
- SCHEMBL993942
- {4-[3-(trifluoromethyl)-3H-diazirin-3-yl]phenyl}methanamine
- 4-(3-trifluoromethyl-3H-diazirin-3-yl)-benzylamine
- 4-[3-(Trifluoromethyl)-3H-Diazirin-3-yl]-Benzenemethanamine
- MDL： MFCD19442583
- Inchi： 1S/C9H8F3N3/c10-9(11,12)8(14-15-8)7-3-1-6(5-13)2-4-7/h1-4H,5,13H2
- InChI Key： SBACTKCQVUFKLY-UHFFFAOYSA-N
- SMILES： FC(C1(C2C=CC(CN)=CC=2)N=N1)(F)F

Computed Properties

Exact Mass: 215.06703175Da
Monoisotopic Mass: 215.06703175Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 260
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 50.7Å²

{4-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-315165-0.05g	{4-[3-(trifluoromethyl)-3H-diazirin-3-yl]phenyl}methanamine	400781-05-7	95.0%	0.05g	$395.0	2025-03-19
Enamine	EN300-315165-0.1g	{4-[3-(trifluoromethyl)-3H-diazirin-3-yl]phenyl}methanamine	400781-05-7	95.0%	0.1g	$414.0	2025-03-19
Enamine	EN300-315165-0.25g	{4-[3-(trifluoromethyl)-3H-diazirin-3-yl]phenyl}methanamine	400781-05-7	95.0%	0.25g	$432.0	2025-03-19
Enamine	EN300-315165-0.5g	{4-[3-(trifluoromethyl)-3H-diazirin-3-yl]phenyl}methanamine	400781-05-7	95.0%	0.5g	$451.0	2025-03-19
Enamine	EN300-315165-1.0g	{4-[3-(trifluoromethyl)-3H-diazirin-3-yl]phenyl}methanamine	400781-05-7	95.0%	1.0g	$470.0	2025-03-19
Enamine	EN300-315165-2.5g	{4-[3-(trifluoromethyl)-3H-diazirin-3-yl]phenyl}methanamine	400781-05-7	95.0%	2.5g	$923.0	2025-03-19
Enamine	EN300-315165-5.0g	{4-[3-(trifluoromethyl)-3H-diazirin-3-yl]phenyl}methanamine	400781-05-7	95.0%	5.0g	$1364.0	2025-03-19
Enamine	EN300-315165-10.0g	{4-[3-(trifluoromethyl)-3H-diazirin-3-yl]phenyl}methanamine	400781-05-7	95.0%	10.0g	$2024.0	2025-03-19
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD493714-1g	(4-(3-(Trifluoromethyl)-3H-diazirin-3-yl)phenyl)methanamine	400781-05-7	95%	1g	￥10097.0	2024-04-18
Enamine	EN300-315165-1g	{4-[3-(trifluoromethyl)-3H-diazirin-3-yl]phenyl}methanamine	400781-05-7		1g	$695.0	2023-09-05